Cas no 313963-83-6 (Phenol, 2-[[[(1R)-1-phenylethyl]amino]methyl]-)

• Product Name: Phenol, 2-[[[(1R)-1-phenylethyl]amino]methyl]-
• CAS No: 313963-83-6
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 1452546
• PubChem ID: 2113313
• Update Time: 2025-04-20

Phenol, 2-[[[(1R)-1-phenylethyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[[[(1R)-1-phenylethyl]amino]methyl]-
• SCHEMBL9088007
• 313963-83-6
• AKOS017385172
• DTXSID60366578
• 2-[[[(1R)-1-phenylethyl]amino]methyl]phenol

• Inchi： 1S/C15H17NO/c1-12(13-7-3-2-4-8-13)16-11-14-9-5-6-10-15(14)17/h2-10,12,16-17H,11H2,1H3/t12-/m1/s1
• InChI Key： BYIZBEHMSPRAPK-GFCCVEGCSA-N
• SMILES： OC1C=CC=CC=1CN[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 227.13111
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26